Cas no 1228553-77-2 ((S)-8-(tert-Butyl)chroman-4-amine)

• Product Name: (S)-8-(tert-Butyl)chroman-4-amine
• CAS No: 1228553-77-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1028106
• PubChem ID: 46911930
• Update Time: 2025-06-20

(S)-8-(tert-Butyl)chroman-4-amine Chemical and Physical Properties

Names and Identifiers

• (S)-8-(tert-Butyl)chroman-4-amine
• (4S)-8-tert-butyl-3,4-dihydro-2H-chromen-4-amine
• (4S)-8-tert-Butyl-3,4-dihydro-2H-1-benzopyran-4-amine
• A23704
• AKOS015841139
• 1228553-77-2
• DTXSID10677287
• DB-000772
• 8-tert-Butyl-chroman-4-ylamine
• AKOS015061362
• (S)-8-tert-butylchroman-4-amine

• MDL： MFCD11035834
• Inchi： 1S/C13H19NO/c1-13(2,3)10-6-4-5-9-11(14)7-8-15-12(9)10/h4-6,11H,7-8,14H2,1-3H3/t11-/m0/s1
• InChI Key： FNOIBLQXMSCOST-NSHDSACASA-N
• SMILES： O1CC[C@@H](C2C=CC=C(C1=2)C(C)(C)C)N

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.46670

Additional information on (S)-8-(tert-Butyl)chroman-4-amine

Introduction to (S)-8-(tert-Butyl)chroman-4-amine (CAS No: 1228553-77-2)

(S)-8-(tert-Butyl)chroman-4-amine, identified by its Chemical Abstracts Service (CAS) number 1228553-77-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral amine derivative has garnered considerable attention due to its structural uniqueness and potential applications in drug development. The presence of a stereogenic center at the 4-position of the chroman ring, combined with a tert-butyl substituent, imparts distinct chemical and pharmacological properties that make it a valuable candidate for further investigation.

The molecular structure of (S)-8-(tert-Butyl)chroman-4-amine consists of a chroman backbone, which is a benzene ring fused with a pyran ring. The 4-amino group and the tert-butyl group at the 8-position contribute to its reactivity and interaction with biological targets. This compound's stereochemistry is particularly noteworthy, as the (S)-configuration can influence its binding affinity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in chroman derivatives due to their diverse biological activities. Studies have shown that chromans can exhibit properties such as antioxidant, anti-inflammatory, and anticancer effects. The tert-butyl group in (S)-8-(tert-Butyl)chroman-4-amine enhances its lipophilicity, potentially improving membrane permeability and bioavailability. This characteristic makes it an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of (S)-8-(tert-Butyl)chroman-4-amine is its potential role in enzyme inhibition. Research has indicated that this compound can interact with various enzymes, modulating their activity. For instance, studies have explored its interactions with cytochrome P450 enzymes, which are crucial in drug metabolism. The ability to modulate these enzymes could lead to the development of drugs with improved pharmacokinetic profiles.

The synthesis of (S)-8-(tert-Butyl)chroman-4-amine involves multi-step organic reactions, including chiral resolution or asymmetric synthesis to achieve the desired stereochemistry. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These synthetic approaches are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of (S)-8-(tert-Butyl)chroman-4-amine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. This information is invaluable for designing more effective drugs with fewer side effects. Additionally, computational methods help in optimizing synthetic routes by predicting reaction outcomes before experimental trials.

The pharmacological potential of (S)-8-(tert-Butyl)chroman-4-amine has been explored in several preclinical studies. These studies have demonstrated its efficacy in models of inflammation and oxidative stress, suggesting possible applications in treating conditions such as arthritis and neurodegenerative diseases. The compound's ability to scavenge free radicals and inhibit pro-inflammatory pathways makes it a promising candidate for further development.

In conclusion, (S)-8-(tert-butyl)chroman-4-amine (CAS No: 1228553-77-2) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its stereochemistry, lipophilicity, and interactions with biological targets make it an attractive scaffold for drug development. With ongoing research focusing on its synthesis, pharmacology, and computational modeling, this compound is poised to contribute to advancements in medicinal chemistry and therapeutic interventions.